Cas no 921492-49-1 (2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide)

• Product Name: 2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide
• CAS No: 921492-49-1
• MF: C₂₀H₁₉N₅O₄S
• MW: 425.460962533951
• CID: 6489439
• Update Time: 2025-10-31

2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide
• 2-[[2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetyl]amino]benzamide

• Inchi： 1S/C20H19N5O4S/c1-29-16-9-5-4-8-15(16)24-19(28)25-20-22-12(11-30-20)10-17(26)23-14-7-3-2-6-13(14)18(21)27/h2-9,11H,10H2,1H3,(H2,21,27)(H,23,26)(H2,22,24,25,28)
• InChI Key： GJQUVFVCSFTVIV-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(CC1=CSC(NC(=O)NC2=CC=CC=C2OC)=N1)=O

Additional information on 2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide

Comprehensive Overview of 2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide (CAS No. 921492-49-1)

2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide, with the CAS number 921492-49-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, benzamide moiety, and a methoxyphenyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The compound's molecular formula and intricate architecture contribute to its bioactivity, particularly in modulating protein-protein interactions. Recent studies highlight its relevance in addressing chronic inflammatory conditions and metabolic disorders, topics frequently searched in academic and medical communities. Its carbamoylamino linkage and thiazol-4-yl component are often discussed in forums focusing on small-molecule inhibitors and structure-activity relationships (SAR), key areas in modern drug design.

From a synthetic chemistry perspective, 921492-49-1 exemplifies the convergence of heterocyclic chemistry and amide bond formation strategies. Its synthesis involves multi-step reactions, including Ugi-type couplings and cyclization, which are frequently explored in peer-reviewed journals. The compound's solubility and stability under physiological conditions are also critical parameters for researchers optimizing oral bioavailability—a hot topic in pharmacokinetics discussions.

In the context of AI-driven drug discovery, 2-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamidobenzamide serves as a case study for machine learning models predicting ligand efficiency and binding affinity. Computational chemists frequently reference such compounds when validating molecular docking algorithms, a trend reflected in rising search queries about in silico screening techniques. This intersection of wet-lab and dry-lab research underscores the compound's versatility.

Environmental and green chemistry considerations are also pertinent to CAS 921492-49-1. Laboratories increasingly seek atom-economical routes for its synthesis, responding to global emphasis on sustainable pharmaceutical manufacturing. Discussions around catalytic methods to construct its thiazole core appear in conferences focused on green solvents and renewable feedstocks.

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, topics with high search volume among analytical chemists. Its chromatographic behavior and fragmentation patterns are documented in mass spectrometry databases, aiding in metabolite identification studies—an area gaining traction due to advancements in high-resolution mass spec instrumentation.

The patent landscape surrounding 921492-49-1 reveals its utility in kinase inhibition and signal transduction modulation, aligning with investor interest in targeted cancer therapies. While not a household name, its structural analogs frequently appear in clinical trial literature, particularly for autoimmune and fibrotic diseases—conditions with significant unmet medical needs.

In educational settings, this compound's IUPAC name serves as an excellent example for teaching systematic nomenclature, while its retrosynthetic analysis challenges students in advanced organic synthesis courses. These pedagogical applications contribute to its presence in chemistry curricula worldwide.